1-(3,4-Dichlorophenyl)-3-(5-((2-methoxyethyl)thio)-1,3,4-thiadiazol-2-yl)urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[5-(2-methoxyethylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C12H12Cl2N4O2S2/c1-20-4-5-21-12-18-17-11(22-12)16-10(19)15-7-2-3-8(13)9(14)6-7/h2-3,6H,4-5H2,1H3,(H2,15,16,17,19)
• InChI Key: QQNHJQQQXOTQLK-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=NN=C(S1)NC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H12Cl2N4O2S2
• Molecular Weight: 379.3 g/mol

Description

1-(3,4-Dichlorophenyl)-3-(5-((2-methoxyethyl)thio)-1,3,4-thiadiazol-2-yl)urea is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Biological Activity

• Novel thiadiazolyl urea derivatives were synthesized, with some showing promising antitumor activities, highlighting the potential of such compounds in cancer research (Ling et al., 2008).
• A new series of thiazole moieties with urea, thiourea, and selenourea functionality were synthesized, exhibiting potent antioxidant activities. This indicates the utility of these compounds in combating oxidative stress-related disorders (Bhaskara Reddy et al., 2015).
• Compounds containing coumarylthiazole derivatives with urea/thiourea groups were synthesized, showing inhibitory activities against cholinesterases, suggesting their potential in Alzheimer's disease treatment (Kurt et al., 2015).

Anti-Tumor and Antimicrobial Applications

• N1-(1,3,4-thiadiazole-2-yl)-N3-m-chlorobenzoyl-urea was found to significantly reduce the number of lung metastases in a Lewis-lung-carcinoma model, indicating its potential in anti-tumor metastasis research (Xia, 2011).
• Derivatives of N-{5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas demonstrated activity as plant growth regulators, showing the versatility of such compounds in agricultural applications (Xin-jian et al., 2006).

Nonlinear Optical Properties and Insecticidal Activity

• Bis-chalcone derivatives doped in polymer matrices exhibited significant nonlinear optical properties, suggesting applications in photonic and optoelectronic devices (Shettigar et al., 2006).
• Certain urea derivatives were evaluated for their insecticidal activity, demonstrating a unique mode of action by interfering with cuticle deposition in insects. This suggests their potential in developing new insecticides with minimal mammalian toxicity (Mulder & Gijswijt, 1973).